Cas no 5649-08-1 (2-amino-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-amino-1-(piperidin-1-yl)ethan-1-one
• CAS No: 5649-08-1
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD05237223
• CID: 1602380
• PubChem ID: 408822
• Update Time: 2025-04-23

2-amino-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(aminoacetyl)-
• 2-Amino-1-piperidin-1-yl-ethanone
• 2-amino-1-(piperidin-1-yl)ethan-1-one
• SCHEMBL2762241
• MFCD05237223
• EN300-35194
• 5437-48-9 (HCl salt)
• 2-amino-1-piperidin-1-ylethanone
• 5649-08-1
• 2-amino-1-(piperidin-1-yl)ethanone
• AKOS000167963
• BS-13233
• 2-Amino-1-piperidin-1-ylethanone hydrochloride
• 2-Oxo-2-(1-piperidinyl)ethanamine, AldrichCPR
• DB-072147
• CS-0213057
• CHEMBL4527544
• 2-oxo-2-(1-piperidinyl)ethylamine
• AS-871/41772235

• MDL： MFCD05237223
• Inchi： 1S/C7H14N2O/c8-6-7(10)9-4-2-1-3-5-9/h1-6,8H2
• InChI Key： MVQXQAOYDOPPEQ-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCCC1

Computed Properties

• Exact Mass: 142.11072
• Monoisotopic Mass: 142.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 278.3±23.0 °C at 760 mmHg
• Flash Point: 96.7±0.0 °C
• PSA: 46.33

2-amino-1-(piperidin-1-yl)ethan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-1-(piperidin-1-yl)ethan-1-one

Piperidine, 1-(aminoacetyl)- (CAS No. 5649-08-1): A Comprehensive Overview

Piperidine, 1-(aminoacetyl)-, with CAS No. 5649-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, also known as 1-(aminoacetyl)piperidine, belongs to the piperidine derivative family, which is widely utilized in drug discovery and development. Its unique molecular structure, featuring a piperidine ring and an aminoacetyl group, makes it a valuable intermediate in synthesizing bioactive molecules.

The chemical properties of Piperidine, 1-(aminoacetyl)- include a molecular formula of C7H14N2O and a molecular weight of 142.20 g/mol. Its piperidine backbone contributes to its basicity, while the aminoacetyl moiety enhances its reactivity in peptide coupling reactions. Researchers often explore its potential in creating peptide mimetics and small molecule inhibitors, which are critical in targeting enzymes and receptors involved in various diseases.

In recent years, the demand for Piperidine, 1-(aminoacetyl)- has surged due to its role in developing central nervous system (CNS) therapeutics. With the growing focus on neurodegenerative diseases like Alzheimer's and Parkinson's, this compound has been investigated for its ability to modulate neurotransmitter systems. Additionally, its applications extend to cancer research, where it serves as a building block for kinase inhibitors and other targeted therapies.

From a synthetic chemistry perspective, 1-(aminoacetyl)piperidine is often employed in multi-step organic synthesis. Its compatibility with common protecting groups and coupling reagents makes it a versatile tool for medicinal chemists. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

The market for Piperidine, 1-(aminoacetyl)- is closely tied to advancements in drug discovery technologies. As pharmaceutical companies invest more in AI-driven molecular design, the need for high-quality intermediates like this compound has increased. Suppliers and manufacturers are focusing on improving purity levels and scalability to meet the demands of research institutions and biotech firms.

Environmental and safety considerations for CAS No. 5649-08-1 are also a topic of discussion in the scientific community. While not classified as hazardous under standard regulations, proper handling procedures are recommended due to its potential irritant properties. Researchers are encouraged to follow green chemistry principles when working with this compound to minimize waste and energy consumption.

Looking ahead, the future of Piperidine, 1-(aminoacetyl)- appears promising, particularly in the realm of personalized medicine. Its structural flexibility allows for modifications that can tailor drug candidates to specific patient populations. As the pharmaceutical industry continues to explore precision therapeutics, this compound is likely to remain a key player in innovative drug development pipelines.

For researchers seeking reliable sources of 1-(aminoacetyl)piperidine, it's essential to partner with suppliers who provide comprehensive analytical data, including NMR spectra and HPLC purity reports. Quality assurance is critical when using this intermediate in sensitive biological assays or clinical trial materials.

In conclusion, Piperidine, 1-(aminoacetyl)- (CAS No. 5649-08-1) represents an important tool in modern medicinal chemistry. Its diverse applications across therapeutic areas and compatibility with cutting-edge research methodologies ensure its continued relevance in scientific advancement. As new discoveries emerge about its potential uses, this compound will undoubtedly contribute to breakthroughs in healthcare and biotechnology.